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Compound of Interest

Compound Name: 3-Bromo-5-iodobenzaldehyde

Cat. No.: B070385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-
Bromo-5-iodobenzaldehyde. Due to the limited availability of public quantitative solubility

data, this document focuses on providing a detailed experimental protocol for determining its

solubility in various organic solvents. The presented methodologies are standard laboratory

practices suitable for generating reliable and reproducible solubility data essential for research

and development.

Core Compound Properties
A summary of the known physical and chemical properties of 3-Bromo-5-iodobenzaldehyde is

presented in Table 1. Understanding these properties is crucial for designing and interpreting

solubility experiments.
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Property Value Reference

Molecular Formula C₇H₄BrIO [1][2]

Molecular Weight 310.91 g/mol [1][2]

CAS Number 188813-09-4 [1][2]

Appearance Solid (form not specified) [3]

Calculated LogP 2.8662 [1]

Topological Polar Surface Area

(TPSA)
17.07 Å² [1]

Hydrogen Bond Acceptors 1 [1]

Hydrogen Bond Donors 0 [1]

Rotatable Bonds 1 [1]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of 3-Bromo-5-
iodobenzaldehyde in a given organic solvent using the gravimetric method. This method is

robust, does not require complex instrumentation, and is based on precise mass

measurements.

Objective: To determine the concentration of a saturated solution of 3-Bromo-5-
iodobenzaldehyde in a specific organic solvent at a controlled temperature.

Materials:

3-Bromo-5-iodobenzaldehyde (high purity)

Selected organic solvent(s) (analytical grade)

Conical flasks or vials with stoppers

Analytical balance (accurate to at least 0.1 mg)
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Thermostatic shaker bath or magnetic stirrer with temperature control

Filtration apparatus (e.g., syringe filters with appropriate membrane, glass funnel with filter

paper)

Pre-weighed evaporating dishes or vials

Oven or vacuum oven for drying

Pipettes and other standard laboratory glassware

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of 3-Bromo-5-iodobenzaldehyde to a known volume of the

selected organic solvent in a conical flask. The presence of undissolved solid is necessary

to ensure the solution is saturated.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation. This timeframe helps ensure that the solution reaches equilibrium.

Sample Withdrawal and Filtration:

After equilibration, cease agitation and allow the excess solid to settle.

Carefully withdraw a known volume (e.g., 10 mL) of the supernatant liquid using a pipette.

It is crucial to avoid transferring any solid particles.

Filter the withdrawn sample to remove any remaining microscopic solid particles. A syringe

filter with a membrane compatible with the organic solvent is recommended.

Gravimetric Analysis:
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Transfer the filtered, saturated solution to a pre-weighed evaporating dish.

Record the total weight of the dish and the solution.

Carefully evaporate the solvent. This can be done in a fume hood at room temperature or

at a slightly elevated temperature, or in a vacuum oven for faster and more gentle drying.

Once the solvent is fully evaporated, dry the remaining solid residue to a constant weight

in an oven at a temperature below the compound's melting or decomposition point.

Allow the dish to cool to room temperature in a desiccator before weighing.

Record the final weight of the dish with the dry solid.

Calculations:

Weight of the empty evaporating dish: W₁

Weight of the dish + saturated solution: W₂

Weight of the dish + dried solute: W₃

Weight of the solute: W_solute = W₃ - W₁

Weight of the solvent: W_solvent = W₂ - W₃

Solubility (in g/100 g of solvent): Solubility = (W_solute / W_solvent) * 100

Alternative Method: UV-Vis Spectrophotometry
If 3-Bromo-5-iodobenzaldehyde exhibits significant absorbance in the UV-Vis spectrum and

the chosen solvent is transparent in that region, this method can be a high-throughput

alternative to the gravimetric method.

Brief Protocol:

Prepare a Calibration Curve: Create a series of standard solutions of 3-Bromo-5-
iodobenzaldehyde in the chosen solvent with known concentrations. Measure the
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absorbance of each standard at the wavelength of maximum absorbance (λ_max) to

generate a calibration curve (Absorbance vs. Concentration).

Prepare Saturated Solution: Follow steps 1 and 2 of the gravimetric protocol to prepare a

filtered, saturated solution.

Measure Absorbance: Dilute the saturated solution with a known dilution factor to bring the

absorbance within the linear range of the calibration curve. Measure the absorbance of the

diluted solution at λ_max.

Calculate Concentration: Use the equation of the line from the calibration curve to determine

the concentration of the diluted solution. Multiply this by the dilution factor to find the

concentration of the saturated solution, which represents the solubility.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the gravimetric method for determining the

solubility of 3-Bromo-5-iodobenzaldehyde.
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Workflow for Gravimetric Solubility Determination

Start: Prepare Mixture

Add excess 3-Bromo-5-iodobenzaldehyde
to a known volume of organic solvent

Equilibration

Agitate at constant temperature
(e.g., 24-48 hours)

Phase Separation

Withdraw and filter a known
volume of the supernatant

Gravimetric Analysis

Weigh filtered solution in a
pre-weighed evaporating dish

Evaporate solvent and
dry solute to constant weight

Data Calculation

Calculate solubility based on the
weights of solute and solvent

End: Solubility Data

Click to download full resolution via product page

Caption: Gravimetric method workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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